Cas no 10165-31-8 (9,10-Anthracenedione,1,4-diamino-2-bromo-)

9,10-Anthracenedione,1,4-diamino-2-bromo- structure
10165-31-8 structure
Product Name:9,10-Anthracenedione,1,4-diamino-2-bromo-
CAS No:10165-31-8
MF:C14H9BrN2O2
MW:317.137462377548
CID:210135
PubChem ID:82420
Update Time:2025-04-19

9,10-Anthracenedione,1,4-diamino-2-bromo- Chemical and Physical Properties

Names and Identifiers

    • 9,10-Anthracenedione,1,4-diamino-2-bromo-
    • 1,4-diamino-2-bromoanthraquinone
    • 1,4-Diamino-2-brom-anthrachinon
    • 1,4-diamino-2-bromo-anthraquinone
    • 2-Bromo-1,4-diaminoanthraquinone
    • 9,10-Anthracenedione,1,4-diamino-2-bromo
    • 9,10-Anthracenedione, 1,4-diamino-2-bromo-
    • DTXSID3064980
    • 1,4-diamino-2-bromoanthracene-9,10-dione
    • SCHEMBL10808664
    • 10165-31-8
    • Inchi: 1S/C14H9BrN2O2/c15-8-5-9(16)10-11(12(8)17)14(19)7-4-2-1-3-6(7)13(10)18/h1-5H,16-17H2
    • InChI Key: IEWDGUMBUFXBCC-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C2C(C3C=CC=CC=3C(C=2C=1N)=O)=O)N

Computed Properties

  • Exact Mass: 315.98500
  • Monoisotopic Mass: 315.98474g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 414
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 86.2Ų

Experimental Properties

  • PSA: 86.18000
  • LogP: 3.55130

9,10-Anthracenedione,1,4-diamino-2-bromo- Related Literature

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